4-Bromo-2-phenylpyridazin-3(2H)-one

• IUPAC Name: 4-bromo-2-phenylpyridazin-3-one
• InChI: InChI=1S/C10H7BrN2O/c11-9-6-7-12-13(10(9)14)8-4-2-1-3-5-8/h1-7H
• InChI Key: XMRNYULERNEEFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC=N2)Br
• Molecular Formula: C10H7BrN2O
• Molecular Weight: 251.08 g/mol

Description

4-Bromo-2-phenylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C10H7BrN2O and its molecular weight is 251.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-2-phenylpyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-2-phenylpyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Pharmaceutical Applications : 4-Bromo-2-phenylpyridazin-3(2H)-one derivatives have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. A specific derivative was identified as an ideal anti-inflammatory agent with selectivity for the COX-2 enzyme, without ulcerogenic and cardiovascular side effects (Sharma & Bansal, 2016).

• Insecticidal Activity : N-substituted derivatives of this compound have shown significant insecticidal activities against Plutella xylostella, a common pest, with certain compounds exhibiting over 90% activity (Wu et al., 2012).

• Chemical Synthesis and Analysis : The compound has been used in regioselective arylation using Suzuki cross-coupling reactions, a method important in the synthesis of pharmacologically useful pyridazine derivatives (Sotelo & Raviña, 2002). Additionally, the compound's derivatives have been involved in the synthesis of copper(II) and oxido-vanadium(IV) complexes, contributing to advancements in coordination chemistry (Takjoo et al., 2013).

• Agricultural Chemistry : Derivatives of 4-Bromo-2-phenylpyridazin-3(2H)-one have shown phytotoxic activity, interfering with plant pigment formation. This research contributes to the development of new herbicides (Sandmann & Böger, 1982).

• Material Science : The compound has been used in the synthesis of novel pyridine-based derivatives, which have potential applications in material sciences, such as in liquid crystals and other advanced materials (Ahmad et al., 2017).